Cas no 187402-18-2 (1H-Pyrazole,1-(1,1-dimethylethyl)-5-(1-methylethyl)-)

• Product Name: 1H-Pyrazole,1-(1,1-dimethylethyl)-5-(1-methylethyl)-
• CAS No: 187402-18-2
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 115028
• Update Time: 2022-09-22

1H-Pyrazole,1-(1,1-dimethylethyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-(1,1-dimethylethyl)-5-(1-methylethyl)-
• 1H-Pyrazole,1-(1,1-dimethylethyl)-5-(1-methylethyl)-(9CI)

• Inchi： 1S/C10H18N2/c1-8(2)9-6-7-11-12(9)10(3,4)5/h6-8H,1-5H3
• InChI Key： UWOLJBLCRLYZLR-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(C(C)C)=CC=N1

Computed Properties

• Exact Mass: 166.147
• Monoisotopic Mass: 166.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2